molecular formula C11H8O3 B8276430 (3-Methylphenyl)-furan-2,5-dione

(3-Methylphenyl)-furan-2,5-dione

Cat. No.: B8276430
M. Wt: 188.18 g/mol
InChI Key: APHAFWNYXZQPTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Methylphenyl)-furan-2,5-dione is a useful research compound. Its molecular formula is C11H8O3 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8O3

Molecular Weight

188.18 g/mol

IUPAC Name

3-(3-methylphenyl)furan-2,5-dione

InChI

InChI=1S/C11H8O3/c1-7-3-2-4-8(5-7)9-6-10(12)14-11(9)13/h2-6H,1H3

InChI Key

APHAFWNYXZQPTC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C2=CC(=O)OC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of potassium 3-cyano-3-(3-methylphenyl)-acrylate (0.69 g, 3 mmol), in 88% formic acid (14 ml) containing concentrated sulphuric acid (2 ml) was stirred at reflux and monitored by LC-MS until the starting material was consumed. The reaction mixture was cooled to room temperature and poured into ice/water. The resulting precipitate was recovered by filtration, washed with water (15 ml), heptane (15 ml) and air dried.
Name
potassium 3-cyano-3-(3-methylphenyl)-acrylate
Quantity
0.69 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
14 mL
Type
solvent
Reaction Step Two

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